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AOX MDL Troubleshooting FAQ

The table below summarizes frequent issues and their solutions, drawing from the official EPA method and

established best practices [1] [2].

Problem Area Specific Issue Possible Cause Recommended Solution

Sample
Contamination

High method blanks Exposure to

halogenated solvent
vapors (e.g.,

methylene chloride) in
the lab [2].

Use separate air handling

systems, charcoal filters, or
conduct work in a glove box to

protect the activated carbon [2].

Contaminated
reagents/glassware

Impure reagents or
improperly cleaned

equipment introduce
halides [2].

Use high-purity reagents and
implement strict glassware

cleaning (detergent wash,
distilled water rinse, bake at

450°C for 1+ hours) [2].

Activated
Carbon (GAC)

High/irreproducible

background

Impure lot of Granular

Activated Carbon
(GAC) or improper

storage [2].

Verify the purity and adsorption

capacity of each new lot of GAC
before use. Store tightly sealed

in glass containers [2].
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Problem Area Specific Issue Possible Cause Recommended Solution

Incomplete removal
of inorganic halides

Nitrate wash is
insufficient, especially

if inorganic halide
concentration is very

high [2].

Ensure the nitrate wash step is
properly executed. The method

may be unreliable if inorganic
halides are >2000x the AOX

concentration [2].

Instrumentation Poor sensitivity &

high noise

Suboptimal

instrumental settings
or unstable

coulometer operation
[3] [2].

Check detector and micro-

coulometer performance.
Minimize noise through proper

grounding and shielding [3] [2].

Method
Parameters

Non-representative
MDL

MDL determined
under "best-case"

conditions instead of
routine lab conditions

[1].

Use the ongoing MDL
procedure, collecting low-level

spiked samples and method
blanks with routine samples

throughout the year for a
realistic MDL [1].

Strategies for Improving AOX MDL

Improving your MDL requires a systematic approach to minimize contamination and optimize analysis. Key

strategies are summarized below.

Strategy Implementation Key Benefit

Minimize
Contamination

Use halogen-free solvents in the lab;
wear polyethylene gloves; handle

samples in a clean-air environment [2].

Reduces background interference,
leading to a lower and more reliable

MDL [2].

Optimize
Instrument
Parameters

Adjust detector settings, flow rates, and

other instrumental parameters to
maximize signal-to-noise ratio [3].

Directly improves the sensitivity and

lowers the instrument's detection
capability [3].
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Strategy Implementation Key Benefit

Implement
Rigorous QC

Routinely analyze method blanks and
calibration standards; use quality control

samples to monitor performance [3].

Ensures data accuracy and helps
quickly identify and troubleshoot

issues like contamination or
instrument drift [3].

Apply Modern
MDL Procedure

Follow EPA MDL Revision 2, which uses
data from spiked samples and method

blanks collected over time to calculate
the MDL [1].

Provides an MDL that is
representative of actual laboratory

performance throughout the year,
not just a single day [1].

Detailed Protocol & Workflow

For a clear visual guide, the diagram below outlines the core AOX analysis workflow based on EPA Method

1650.
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Start: Sample Collection

Sample Preservation
- Add Na₂S₂O₃ to remove Cl₂

- Acidify to pH < 2
- Store at 0-4°C

Adsorption onto GAC

Wash GAC with Nitrate Solution

Combustion in Furnace

Micro-coulometric Titration

Result: AOX Concentration (as Cl⁻)

Click to download full resolution via product page

Key Steps in the AOX Analysis Workflow

Sample Preservation: Immediately after collection, add sodium thiosulfate to remove any residual

chlorine. Acidify the sample to a pH of less than 2 and keep it refrigerated (0-4°C) until analysis [2].
Adsorption: Shake the water sample with Granular Activated Carbon (GAC) to ensure organic

halides adsorb onto the carbon. The official method allows for both batch (shaker) and column-based
adsorption systems [2].
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Washing: This is a critical step. The GAC with the adsorbed sample is washed with a nitrate solution.

This competes with and removes inorganic halides (e.g., chloride, bromide) that would otherwise
cause a false positive [2].

Combustion: The washed and dried GAC, now containing the adsorbed organic halides, is
combusted in a furnace. This process converts the organically-bound halogens (Cl, Br, I) into

hydrogen halides (e.g., HCl, HBr) [2].
Titration: The hydrogen halides produced during combustion are carried by a gas stream into a

micro-coulometric titration cell. Here, they react with silver ions in the electrolyte. The instrument
measures the electric charge required to maintain a constant silver ion concentration, which is directly

proportional to the mass of halogen in the sample. The result is reported as micrograms of organic
chloride (Cl⁻) per liter [2].

Important Note on MDL Calculation

The EPA has revised its MDL procedure (Revision 2). Key changes that affect how you should determine

and report your MDL include [1]:

MDL is the higher of two values: It is calculated from both spiked samples (MDL~S~) and method

blanks (MDL~b~) collected during routine analysis over time, not just in a single batch.
Represents year-round performance: This ongoing data collection ensures your MDL reflects

typical lab conditions, accounting for instrument drift and reagent variations, rather than an ideal
"best-case" scenario.
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limit-improvement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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